tert-butyl 2-((1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)carbamoyl)pyrrolidine-1-carboxylate
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Description
Tert-butyl 2-((1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)carbamoyl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C17H26N4O4 and its molecular weight is 350.419. The purity is usually 95%.
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Scientific Research Applications
Control of Site of Lithiation
- Research by Smith et al. (2013) has shown that lithiation of compounds structurally related to tert-butyl 2-((1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)carbamoyl)pyrrolidine-1-carboxylate can be controlled to occur on specific sites, such as the nitrogen and the ring at the 4-position. This control is crucial for creating substituted derivatives with high yields.
Coupling Reactions
- Wustrow and Wise (1991) demonstrated that compounds similar to this compound can undergo palladium-catalyzed coupling reactions to produce a series of tert-butyl-4-aryl-1,2,3,6-tetrahydropyridine-1-carboxylates (Wustrow & Wise, 1991).
Hydrogen Bond Analysis
- Baillargeon, Lussier, and Dory (2014) studied crystals of a similar compound, highlighting the importance of hydrogen bonds between amides and carbonyl oxygen atoms in the molecule's structure and alignment (Baillargeon, Lussier, & Dory, 2014).
Synthesis of Intermediates
- Kong et al. (2016) synthesized an important intermediate, similar to this compound, used in biologically active compounds like crizotinib (Kong et al., 2016).
Synthesis of Carbazole Derivatives
- Mudadu et al. (2008) prepared derivatives of 1,8-di(pyrid-2'-yl)carbazole, confirming the orientation of pyridyl groups for favorable intramolecular H-bonding, a concept that can be relevant to the structural analysis of this compound (Mudadu, Singh, & Thummel, 2008).
Crystal Structure Analysis
- Weber et al. (1995) studied the crystal structure of a similar compound, which is crucial for understanding the molecular geometry and potential applications of this compound (Weber, Ettmayer, Hübner, & Gstach, 1995).
Organocatalyzed Synthesis
- Hozjan et al. (2023) disclosed the organocatalyzed synthesis of a compound structurally related to this compound, showcasing the importance of noncovalent organocatalysis in such syntheses (Hozjan, Ciber, Požgan, Svete, Štefane, & Grošelj, 2023).
Properties
IUPAC Name |
tert-butyl 2-[[1-(oxolan-3-yl)pyrazol-4-yl]carbamoyl]pyrrolidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N4O4/c1-17(2,3)25-16(23)20-7-4-5-14(20)15(22)19-12-9-18-21(10-12)13-6-8-24-11-13/h9-10,13-14H,4-8,11H2,1-3H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNQLSUQIPOOKRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC1C(=O)NC2=CN(N=C2)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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